2-Fluoro-N-methoxy-N-methylacetamide
Overview
Description
2-Fluoro-N-methoxy-N-methylacetamide is a chemical compound with the molecular formula C4H8FNO2 . It has a molecular weight of 121.11 . The compound is typically stored at temperatures between 2-8°C . It is a colorless to yellow liquid .
Molecular Structure Analysis
The InChI code for 2-Fluoro-N-methoxy-N-methylacetamide is 1S/C4H8FNO2/c1-6(8-2)4(7)3-5/h3H2,1-2H3 . The InChI key is GZDGUPMUKOMHGS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2-Fluoro-N-methoxy-N-methylacetamide has a molecular weight of 121.11 . It is a colorless to yellow liquid . The compound is typically stored at temperatures between 2-8°C .Scientific Research Applications
Pharmaceutical Development
“2-Fluoro-N-methoxy-N-methylacetamide” may be used in the development of new pharmaceuticals due to its potential role in chemical synthesis. Similar compounds are used to create bioactive molecules like Pseudomonas quinolone signal (PQS), which is involved in quorum sensing in bacteria .
Material Science
Biological Studies
The related compound “2-Chloro-N-methoxy-N-methylacetamide” is used in the synthesis of molecules with biological activity . Therefore, “2-Fluoro-N-methoxy-N-methylacetamide” might also be used in biological studies to explore cell signaling and communication.
Chemical Synthesis
It may serve as a starting reagent for various chemical synthesis processes, including the one-pot synthesis of complex organic molecules .
Quorum Sensing Research
As mentioned earlier, related compounds are used to synthesize molecules like PQS involved in quorum sensing . This compound might also be used to study microbial communication mechanisms.
Safety and Hazards
properties
IUPAC Name |
2-fluoro-N-methoxy-N-methylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8FNO2/c1-6(8-2)4(7)3-5/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZDGUPMUKOMHGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CF)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-N-methoxy-N-methylacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-(Benzo[d]thiazol-2-ylsulfonyl)-2-fluoro-N-methoxy-N-methylacetamide in organic synthesis?
A1: This compound serves as a valuable reagent in the Julia-Kocienski olefination reaction []. This reaction is a powerful tool for creating carbon-carbon double bonds with defined stereochemistry, a crucial aspect in synthesizing complex molecules. Specifically, 2-(Benzo[d]thiazol-2-ylsulfonyl)-2-fluoro-N-methoxy-N-methylacetamide enables the introduction of a Z-α-fluorovinyl Weinreb amide unit, a versatile building block in organic synthesis [].
Q2: How is 2-(Benzo[d]thiazol-2-ylsulfonyl)-2-fluoro-N-methoxy-N-methylacetamide synthesized?
A2: The synthesis involves a condensation reaction between two primary building blocks: 2-(benzo[d]thiazol-2-ylsulfonyl)-2-fluoro-N-methoxy-N-methylacetamide and 2-(benzo[d]thiazol-2-ylthio)acetaldehyde. This reaction exhibits high Z-selectivity, yielding the desired product in good yield (76%) [].
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